1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine

• Molecular Formula: C27H29NO
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 2,2-diphenyl-1-(3-phenylpyrrolidin-1-yl)pentan-1-one
• InChI: InChI=1S/C27H29NO/c1-2-19-27(24-14-8-4-9-15-24,25-16-10-5-11-17-25)26(29)28-20-18-23(21-28)22-12-6-3-7-13-22/h3-17,23H,2,18-21H2,1H3
• InChI Key: NIYZRZSFHCJHKB-UHFFFAOYSA-N
• SMILES: CCCC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)N3CCC(C3)C4=CC=CC=C4

Description

1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine, also known as DPPP, is a chemical compound that has been extensively studied in scientific research. This compound is a potent inhibitor of dopamine reuptake and has been shown to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine works by inhibiting the reuptake of dopamine, a neurotransmitter that is involved in the regulation of mood, motivation, and movement. By inhibiting dopamine reuptake, 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine increases the concentration of dopamine in the synaptic cleft, which leads to an increase in dopamine signaling. This increase in dopamine signaling has been shown to have various therapeutic effects such as improving mood, reducing motor symptoms in Parkinson's disease, and improving cognitive function in ADHD.
Biochemical and Physiological Effects
Studies have shown that 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine has various biochemical and physiological effects. It has been shown to increase the levels of dopamine and its metabolites in the brain, which leads to an increase in dopamine signaling. 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine has also been shown to increase the levels of norepinephrine and serotonin in the brain, which may contribute to its therapeutic effects. Additionally, 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine in lab experiments is its high potency as a dopamine reuptake inhibitor. This makes it a useful tool for studying the role of dopamine in various physiological and pathological processes. However, one of the limitations of using 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine is its potential toxicity. Studies have shown that 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine can be toxic to cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine. One area of research is the development of more potent and selective dopamine reuptake inhibitors based on the structure of 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine. Another area of research is the investigation of the potential therapeutic applications of 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine in the treatment of various neurological and psychiatric disorders. Additionally, further research is needed to investigate the potential anti-tumor properties of 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine and its mechanism of action in cancer cells.

Synthesis Methods

The synthesis of 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine involves the reaction of 1-phenyl-2-bromopropane with 3-phenylpyrrolidine in the presence of a palladium catalyst. This reaction results in the formation of 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine as a white crystalline powder. The purity of the synthesized compound can be confirmed by using various analytical techniques such as NMR spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to be a potent inhibitor of dopamine reuptake, which makes it a potential candidate for the treatment of various neurological and psychiatric disorders such as depression, Parkinson's disease, and attention deficit hyperactivity disorder (ADHD). 1-(2,2-Diphenylpentanoyl)-3-phenylpyrrolidine has also been shown to have potential anti-tumor properties, making it a promising candidate for cancer treatment.